Cas no 5962-39-0 (Propanoic acid, 2-methyl-3-phosphono-)
5962-39-0 structure
Product Name:Propanoic acid, 2-methyl-3-phosphono-
CAS No:5962-39-0
MF:C4H9O5P
MW:168.085022687912
CID:337999
PubChem ID:14904918
Update Time:2025-04-19
Propanoic acid, 2-methyl-3-phosphono- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-3-phosphono-
- 2-methyl-3-phosphonopropanoic acid
- SCHEMBL1304832
- 5962-39-0
- DTXSID70565196
-
- Inchi: 1S/C4H9O5P/c1-3(4(5)6)2-10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
- InChI Key: NFNJSHKCMHAXJJ-UHFFFAOYSA-N
- SMILES: P(CC(C(=O)O)C)(=O)(O)O
Computed Properties
- Exact Mass: 168.01877
- Monoisotopic Mass: 168.01876038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
- LogP: -0.11520
Propanoic acid, 2-methyl-3-phosphono- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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